Cas no 870717-92-3 (3,5-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde)

3,5-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde structure
870717-92-3 structure
Product Name:3,5-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
CAS No:870717-92-3
MF:C13H15BF2O3
MW:268.064211130142
MDL:MFCD08276848
CID:719156
PubChem ID:24884641
Update Time:2024-10-26

3,5-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3,5-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
    • 2,6-Difluoro-4-formylphenylboronic acid, pinacol ester
    • Benzaldehyde,3,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 2,5-DICHLOROTHIOPHENOL
    • 3,5-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (ACI)
    • 2,6-Difluoro-4-formylphenylboronic acid pinacol ester
    • 3,5-Difluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
    • AKOS015893184
    • FS-5759
    • SCHEMBL12077653
    • KWYZDHWDFMOVOR-UHFFFAOYSA-N
    • SY101876
    • 2,6-DIFLUORO-4-FORMYLPHENYLBORONIC ACID&
    • DTXSID90584783
    • 2,6-Difluoro-4-formylphenylboronic acid pinacol ester, 97%
    • MFCD08276848
    • I12035
    • CS-0175511
    • 870717-92-3
    • MDL： MFCD08276848
    • Inchi： 1S/C13H15BF2O3/c1-12(2)13(3,4)19-14(18-12)11-9(15)5-8(7-17)6-10(11)16/h5-7H,1-4H3
    • InChI Key： KWYZDHWDFMOVOR-UHFFFAOYSA-N
    • SMILES： O=CC1C=C(F)C(B2OC(C)(C)C(C)(C)O2)=C(F)C=1

Computed Properties

  • Exact Mass: 268.10800
  • Monoisotopic Mass: 268.1082308g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.17
  • Melting Point: 135-139 °C
  • Boiling Point: 334.8°C at 760 mmHg
  • Flash Point: 156.3°C
  • Refractive Index: 1.479
  • PSA: 35.53000
  • LogP: 2.07650

3,5-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

3,5-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3,5-Difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde Pricemore >>

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